Cas no 1216146-86-9 (2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid)

2,2-Dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid is a benzoxazine derivative with a carboxylic acid functional group at the 7-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid benzoxazine core provides structural stability, while the carboxylic acid moiety allows for further functionalization through amidation, esterification, or other coupling reactions. The 2,2-dimethyl substitution enhances steric hindrance, potentially improving selectivity in synthetic applications. This compound is of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules, including enzyme inhibitors or receptor modulators. Its well-defined structure and reactivity make it a valuable building block for research and industrial applications.
2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid structure
1216146-86-9 structure
Product Name:2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid
CAS No:1216146-86-9
MF:C11H11NO4
MW:221.209343194962
CID:6287756
PubChem ID:82057829
Update Time:2025-05-28

2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • starbld0010004
    • 1216146-86-9
    • EN300-6481444
    • AT20504
    • Z2049894545
    • AKOS022282376
    • 2,2-DIMETHYL-3-OXO-4H-1,4-BENZOXAZINE-7-CARBOXYLIC ACID
    • 2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid
    • MFCD14543709
    • NS-02680
    • 2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylic acid
    • Inchi: 1S/C11H11NO4/c1-11(2)10(15)12-7-4-3-6(9(13)14)5-8(7)16-11/h3-5H,1-2H3,(H,12,15)(H,13,14)
    • InChI Key: FUUSADZGQNVUJI-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C(=O)O)C=CC=2NC(C1(C)C)=O

Computed Properties

  • Exact Mass: 221.06880783g/mol
  • Monoisotopic Mass: 221.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 75.6Ų

2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid Pricemore >>

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2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid Related Literature

Additional information on 2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid

Comprehensive Overview of 2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid (CAS No. 1216146-86-9)

2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid (CAS No. 1216146-86-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the benzoxazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both carboxylic acid and oxazine moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzoxazine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid due to its potential as a building block for anti-inflammatory and antimicrobial agents. Its structural similarity to other bioactive benzoxazine compounds has led to investigations into its efficacy in treating metabolic disorders and infectious diseases.

The synthesis of 2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's CAS No. 1216146-86-9 serves as a unique identifier in chemical databases, facilitating its traceability in research and industrial applications.

One of the most frequently asked questions about this compound is its solubility and stability under various conditions. Studies indicate that 2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale experiments. Its stability at room temperature ensures ease of handling and storage, which is crucial for researchers working on high-throughput screening and medicinal chemistry projects.

Another area of interest is the compound's potential role in green chemistry initiatives. As the scientific community shifts toward sustainable practices, 2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid is being explored as a precursor for eco-friendly catalysts and biodegradable materials. Its low toxicity profile and compatibility with biocatalytic processes align with the growing emphasis on reducing environmental impact in chemical manufacturing.

In summary, 2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid (CAS No. 1216146-86-9) represents a promising compound with broad applicability in pharmaceuticals, agrochemicals, and sustainable chemistry. Its unique structure, combined with its bioactive properties, positions it as a valuable asset for researchers and industries alike. As advancements in computational chemistry and machine learning continue to accelerate, this compound is likely to play an even more significant role in future scientific breakthroughs.

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